(1-m-Tolyl-4,5-dihydro-1H-pyrazol-3-yl)-thiourea

• IUPAC Name: (E)-[1-(3-methylphenyl)pyrazolidin-3-ylidene]thiourea
• InChI: InChI=1S/C11H14N4S/c1-8-3-2-4-9(7-8)15-6-5-10(14-15)13-11(12)16/h2-4,7H,5-6H2,1H3,(H3,12,13,14,16)
• InChI Key: GCUIQDKZMGNJQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCC(=NC(=S)N)N2
• Isomeric SMILES: CC1=CC(=CC=C1)N2CC/C(=N\C(=S)N)/N2
• Molecular Formula: C11H14N4S
• Molecular Weight: 234.32 g/mol

Description

(1-m-Tolyl-4,5-dihydro-1H-pyrazol-3-yl)-thiourea, also known as TPU, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. TPU is a pyrazoline-thiourea hybrid compound that has been synthesized and studied extensively for its various applications in scientific research.

Scientific Research Applications

Anticancer Activity

Compounds with a pyrazole-thiourea structure, such as (1-m-Tolyl-4,5-dihydro-1H-pyrazol-3-yl)-thiourea, have shown potential in cancer treatment. For instance, novel pyrazolyl acyl thioureas have demonstrated significant toxicity against human colon, liver, and leukemia cancer cell lines, indicating their potential as cancer therapeutics (Koca et al., 2013). Moreover, another study highlighted that pyrazole thiourea chimeric derivatives, including a compound closely related to the one , exhibited high apoptosis-inducing effects in human cancer cells, suggesting their promise as anti-cancer drugs (Nițulescu et al., 2015).

Antifungal Activity

Pyrazole-thiourea derivatives have also been evaluated for their antifungal properties. A study found that certain pyrazole/isoxazole-3-carboxamido-4-carboxylic acids and N-alkyl/aryl-N'-(4-carbethoxy-3-pyrazolyl)thioureas displayed significant inhibitory effects on various phytopathogenic fungi, suggesting their utility in addressing plant diseases (Vicentini et al., 2007).

Antidiabetic Agents

Some studies have synthesized pyrazole-thiourea derivatives as potential antidiabetic agents. For instance, fluorinated pyrazoles and thioureas showed significant hypoglycemic activity in preliminary screenings, indicating their potential as leads in antidiabetic drug discovery (Faidallah et al., 2016).

Other Applications

Pyrazole-thiourea derivatives have been explored for various other applications as well, including as catalysts in chemical reactions, such as the Knoevenagel condensation of pyrazole derivates (Li et al., 2011), and in the design of enzyme inhibitors, showing higher activity than standard inhibitors in some cases (Mojzych et al., 2016).